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Compound of Interest |

Compound Name: 6-Heptynal
CAS No.: 67100-10-1
Cat. No.: B3055815
- 7

CAS: 67100-10-1 | Formula: C7H100 | Role: Heterobifunctional Linker[1][2]

Executive Summary & Strategic Utility

Hept-6-ynal is a high-value heterobifunctional building block utilized primarily in drug discovery
and chemical biology.[2] Its structure features two distinct reactive termini: a terminal alkyne
(C6) and an aldehyde (C1).[2]

o The Alkyne Handle: Enables bioorthogonal "Click Chemistry” (CuUAAC) with azides.[2]

o The Aldehyde Handle: Facilitates reductive amination or oxime/hydrazone ligation with
proteins and amines.[2]

Critical Safety Note: While versatile, this compound possesses a "Jekyll and Hyde" stability
profile.[2] The aldehyde is prone to autoxidation to hept-6-ynoic acid, while the terminal alkyne
presents specific incompatibility risks with active metals (forming explosive acetylides).[2] This
guide synthesizes standard SDS data with field-proven handling protocols to ensure
experimental success and personnel safety.

Physicochemical Identity Matrix[4][5]
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Property Value | Description Technical Insight

Verified identifier for

CAS Number 67100-10-1
procurement.
_ Low MW facilitates easy
Molecular Weight 110.15 g/mol )
removal via vacuum.[1][2]
) Liguid (Colorless to pale Yellowing indicates
Physical State o o
yellow) oxidation/polymerization.[1][2]
N ) ~55-60°C @ 10 mmHg Volatile; purify via vacuum
Boiling Point ) o
(Predicted) distillation.[1][2]
_ < 23°C (Est.[1][2] based on High Flammability Risk.
Flash Point )
H225) Handle in fume hood.[1][2]
N Lipophilic; poor water solubility
Solubility DCM, THF, DMSO, Chloroform ) ]
until conjugated.[1]
) Lighter than water; floats
Density ~0.85 g/mL

during agueous workup.[1][2]

Hazard Profiling & Mechanistic Toxicology

GHS Classification: Flammable Liquid (Cat 2/3), Skin Irritant (Cat 2), Eye Irritant (Cat 2A).[2]

The Reactivity Triad (The "Why" Behind the Hazard)

Standard SDSs list hazards; they rarely explain the chemical causality.[2] Understanding these
mechanisms is vital for safe handling.

o Aldehyde Autoxidation (The Quality Killer):

o Mechanism:[2][3][4] Atmospheric oxygen attacks the C-H bond of the aldehyde via a
radical mechanism, rapidly converting Hept-6-ynal into Hept-6-ynoic acid.[2]

o Impact: Acidic impurities deactivate basic catalysts used in subsequent steps (e.g., amine
bases in click chemistry).[2]
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o Terminal Alkyne Instability (The Safety Risk):

o Mechanism:[2][3][4] The terminal proton (pKa ~25) is weakly acidic.[2] In the presence of
heavy metals (Ag, Cu, Hg) without ligands, it can form metal acetylides.[2]

o Impact: Dry metal acetylides are shock-sensitive explosives.[2] Never use metal spatulas
or unlined metal containers.

o Exothermic Polymerization:

o Mechanism:[2][3][4] Uncontrolled heating or strong Lewis acids can trigger polymerization
of the alkyne or aldol condensation of the aldehyde.[2]

Toxicology Overview

» Routes of Entry: Inhalation (vapor), Skin absorption.[2]

o Acute Effects: Mucosal irritation (eyes/nose).[2] The aldehyde moiety is a sensitizer;
repeated exposure may induce allergic dermatitis.[2]

o Systemic Toxicity: Not fully characterized, but structurally analogous medium-chain
aldehydes exhibit narcotic effects at high concentrations.[2]

Visualization: Reactivity & Safety Logic

The following diagram maps the chemical logic of Hept-6-ynal to specific safety interventions.

~ Prevented by _ [RSEEGEERNER NP
(-20°C)
Exposure to Air
Contact with Ag/Cu Metal Acetylide L _ET_E_V_GIIEQQ ]_Jy > Use Glass/Plastic Tools
Heat/ Acid (Explosive Formation) (No Ag/Cu/Hg contact)
Polymerization |  Prevented by _ |[WEENCHEIEIAS)
(Thermal Runaway) Inhibit heat/light
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Aldehyde Oxidation
(Forms Carboxylic Acid)

Hept-6-ynal
(C7H100)
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Caption: Reactivity map linking chemical vulnerabilities (Red/Yellow) to mandatory safety
controls (Green).[2]

Storage & Stability Protocol (Self-Validating System)

To maintain purity >95% over 6 months, follow this "Chain of Custody" protocol.

The "Argon Blanket" Technique

o Arrival: Immediately inspect the septum. If the liquid is yellow/brown, check NMR for
carboxylic acid peak (~11-12 ppm).[2]

o Aliquot Strategy: Do not repeatedly thaw the bulk bottle. Aliquot into single-use glass vials
under an inert atmosphere box or cone.

o Sealing: Parafilm is insufficient.[2] Use Teflon-lined caps and wrap with electrical tape or
store in a secondary jar with desiccant.[2]

o Temperature:-20°C is mandatory.

Waste Disposal

e Never pour down the drain.[2]
e Segregation: Dispose of as "Flammable Organic Solvent."[2]

e Quenching (Small Spills): Absorb with vermiculite.[2] Treat with dilute sodium bisulfite
(NaHSO:3) to form the bisulfite adduct, reducing volatility and aldehyde reactivity before
disposal.[2]

Experimental Workflow: CUAAC Conjugation

This protocol illustrates the safe usage of Hept-6-ynal in a "Click" reaction, highlighting the
order of addition to prevent side reactions.

Reagent Setup

o Solvent: THF/Water (1:[2]1) or tBuOH/Water.[2] Degas by sparging with nitrogen for 15 mins
(Oxygen poisons the Cu(l) catalyst).[2]
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e Catalyst: CuSOa[2] - 5H20 + Sodium Ascorbate (generates Cu(l) in situ).[2]

e Ligand: TBTA or THPTA (Protects Cu(l) from oxidation and prevents alkyne homocoupling).
[2]

Step-by-Step Protocol

» Dissolution: Dissolve the Azide-partner (1.0 equiv) and Hept-6-ynal (1.1 equiv) in the
degassed solvent.

o Ligand/Catalyst Premix: In a separate vial, mix CuSOa (5 mol%) and TBTA (5 mol%). Add to
the reaction mixture.

 Activation: Add Sodium Ascorbate (10-20 mol%) last. The solution may turn bright
yellow/orange (characteristic of Cu(l)-ligand complex).[2]

e Monitoring: Stir at Room Temp. Monitor via TLC (stain with KMnOa to visualize the
alkyne/aldehyde).[2]

o Workup: Dilute with water, extract with EtOAc. Wash organic layer with 5% NH4OH (removes
Copper) or EDTA solution.[2]

Workflow Visualization
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Start: Hept-6-ynal + Azide
(Solvent: tBUOH/H20)

CRITICAL: Degas Solvents

(Remove O2 to protect Catalyst)

Add Cu(ll) + Ligand (TBTA)

Add Na-Ascorbate

(Starts Reaction)

Monitor: TLC / LCMS
(Watch for Aldehyde oxidation)

Workup: EDTA/NH40OH Wash

(Remove Copper)

Click to download full resolution via product page

Caption: Optimized CUAAC workflow emphasizing oxygen removal to prevent catalyst
poisoning and aldehyde degradation.

Emergency Response Data
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Scenario Immediate Action Expert Note

) Do not use water jet. Water
_ Use COz, Dry Chemical, or _ _
Fire may spread the lighter-density

Foam.[1][2] liquid.[1][2]

] Aldehydes bind proteins;
) Wash with soap/water for 15 ) ) ]
Skin Contact ) immediate washing reduces
min.[1][2] o
sensitization risk.[1][2]

If breathing is difficult, oxygen
Inhalation Move to fresh air.[1][2][4] may be required (narcotic
effect).[1][2]

Absorb with inert material

Spil Evacuate. Remove ignition (sand/vermiculite).[1][2][3] Do

[

P sources.[2][3] not use clay (acidic clays may
catalyze polymerization).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Monograph: Hept-6-ynal Safety & Handling
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3055815#hept-6-ynal-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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